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Compound of Interest

Compound Name: ML266

Cat. No.: B560467 Get Quote

For immediate reference, ML266 is classified as a non-hazardous substance. Disposal should

adhere to standard laboratory procedures for non-hazardous chemical waste, in accordance

with local, state, and federal regulations. This guide provides detailed procedures for the safe

handling and disposal of ML266, ensuring the safety of laboratory personnel and

environmental compliance.

Chemical and Physical Properties of ML266
A comprehensive Safety Data Sheet (SDS) with detailed quantitative physical and chemical

properties for ML266 is not publicly available. However, the following information has been

compiled from available sources.
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Property Data

Chemical Formula C₂₄H₂₂BrN₃O₄

Molecular Weight 496.36 g/mol

Appearance Solid

pH Not available

Boiling Point Not available

Melting Point Not available

Flash Point Not available

Solubility Not available

Toxicity Not classified as hazardous

Step-by-Step Disposal Procedures for ML266
Based on its classification as a non-hazardous substance, the following procedures are

recommended for the disposal of ML266 and its associated waste.

Unused or Expired ML266 (Solid Form):
Waste Identification: Label the container clearly as "ML266 for Disposal."

Containerization: Ensure the original container is securely sealed. If the original container is

compromised, transfer the solid waste to a new, clean, and compatible container with a

secure lid.

Disposal: Dispose of the container in the designated non-hazardous solid chemical waste

stream provided by your institution's Environmental Health and Safety (EHS) department.

Contaminated Labware (e.g., gloves, pipette tips, vials):
Segregation: Collect all solid waste materials contaminated with ML266 separately from

regular laboratory trash.
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Containerization: Place contaminated items in a clearly labeled, sealed plastic bag or a

designated solid waste container. The label should indicate "Solid Waste Contaminated with

ML266."

Disposal: Dispose of the container through your institution's non-hazardous solid chemical

waste stream.

Solutions Containing ML266:
Waste Identification: Label the waste container clearly with "Aqueous Waste with ML266" or

"Solvent Waste with ML266," specifying the solvent used.

Containerization: Use a compatible, leak-proof container with a secure screw-top cap. Do not

overfill the container.

Disposal:

Aqueous Solutions: For small quantities of dilute aqueous solutions, consult your local

EHS guidelines. Some institutions may permit drain disposal for non-hazardous, water-

soluble compounds, while others may require collection.

Solvent Solutions: Solutions of ML266 in organic solvents must be collected as hazardous

waste, following your institution's procedures for flammable or halogenated waste,

depending on the solvent.

Empty ML266 Containers:
Decontamination: Triple rinse the empty container with a suitable solvent (e.g., water for

aqueous solutions, or an appropriate organic solvent).

Rinsate Collection: Collect the rinsate as chemical waste.

Disposal: Once triple-rinsed, the container can typically be disposed of as regular laboratory

glass or plastic waste. Deface the original label before disposal.

Experimental Protocols
No experimental protocols were cited in the provided information.
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ML266 Disposal Decision Pathway
The following diagram illustrates the decision-making process for the proper disposal of ML266
waste.

ML266 Disposal Decision Pathway
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Caption: Decision workflow for ML266 waste disposal.
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Disclaimer: This information is intended as a general guide. Always consult your institution's

specific Environmental Health and Safety (EHS) protocols and local regulations for chemical

waste disposal.

To cite this document: BenchChem. [Proper Disposal of ML266: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b560467#ml266-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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